5-(4-Bromo-2-thienyl)-3-methylisoxazole

• Molecular Formula: C8H6BrNOS
• Molecular Weight: 244.11 g/mol
• IUPAC Name: 5-(4-bromothiophen-2-yl)-3-methyl-1,2-oxazole
• InChI: InChI=1S/C8H6BrNOS/c1-5-2-7(11-10-5)8-3-6(9)4-12-8/h2-4H,1H3
• InChI Key: OXZAUODJDGXGBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2=CC(=CS2)Br

Description

5-(4-Bromo-2-thienyl)-3-methylisoxazole is a heterocyclic compound featuring an isoxazole core substituted with a methyl group at position 3 and a 4-bromo-2-thienyl moiety at position 3. This structure combines the electron-deficient isoxazole ring with the sulfur-containing thiophene group, conferring unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Bromo-2-thienyl)-3-methylisoxazole typically involves the reaction of 4-bromo-2-thiophenecarboxaldehyde with hydroxylamine hydrochloride to form the corresponding oxime. This oxime is then cyclized to form the isoxazole ring. The reaction conditions often involve the use of a base such as sodium hydroxide or potassium carbonate and a solvent like ethanol or methanol .

Industrial Production Methods

Industrial production methods for 5-(4-Bromo-2-thienyl)-3-methylisoxazole are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatographic techniques.

Chemical Reactions Analysis

Types of Reactions

5-(4-Bromo-2-thienyl)-3-methylisoxazole can undergo various types of chemical reactions, including:

Substitution Reactions: The bromo group can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The thienyl group can be oxidized to form sulfoxides or sulfones.

Reduction Reactions: The isoxazole ring can be reduced under specific conditions to form the corresponding amine.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH), potassium tert-butoxide (KOtBu), and various nucleophiles.

Oxidation Reactions: Reagents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically employed.

Major Products Formed

Substitution Reactions: Products include derivatives with different functional groups replacing the bromo group.

Oxidation Reactions: Products include sulfoxides and sulfones.

Reduction Reactions: Products include amines and other reduced forms of the isoxazole ring.

Scientific Research Applications

5-(4-Bromo-2-thienyl)-3-methylisoxazole has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(4-Bromo-2-thienyl)-3-methylisoxazole involves its interaction with specific molecular targets. The bromo and thienyl groups can interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The isoxazole ring can also participate in hydrogen bonding and other interactions, contributing to the compound’s overall biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Key Physicochemical Properties of Selected Isoxazole Derivatives

Compound	Substituent (Position 5)	Melting Point (°C)	Molecular Formula	Molecular Weight	Key Spectral Features (IR, NMR)
5-(4-Bromo-2-thienyl)-3-methylisoxazole	4-Bromo-2-thienyl	N/A*	C₈H₇BrN₂OS	259.12	Expected IR: C-Br ~550 cm⁻¹, thiophene C-S ~680 cm⁻¹
5-(4-Bromophenyl)-3-methylisoxazole (3h)	4-Bromophenyl	126–128	C₁₀H₈BrNO	254.08	IR: 2978 cm⁻¹ (C-H), 1598 cm⁻¹ (C=C); $^1$H-NMR: δ 2.36 (CH₃), 6.37 (C4-H)
5-(4-Chlorophenyl)-3-methylisoxazole (3i)	4-Chlorophenyl	88–89	C₁₀H₈ClNO	209.63	IR: 1600 cm⁻¹ (C=C); $^1$H-NMR: δ 2.34 (CH₃), 6.34 (C4-H)
3-(4-Bromophenyl)-5-(thiophen-2-yl)isoxazole (5m)	Thiophen-2-yl + 4-Bromophenyl	N/A	C₁₃H₉BrN₂OS	321.19	$^1$H-NMR: δ 7.87 (ArH), 7.49 (C4-H), 7.28 (thiophene H)

Notes:

• The bromine atom in 5-(4-Bromo-2-thienyl)-3-methylisoxazole introduces steric bulk and electron-withdrawing effects, likely increasing thermal stability compared to non-halogenated analogs.

Key Observations :

• Thiophene-containing analogs (e.g., 5m) require specialized catalysts (e.g., CuI) for efficient cycloaddition, whereas phenyl-substituted derivatives (e.g., 3h) are synthesized via simpler thermal methods .
• Bromine substitution in the thienyl or phenyl ring necessitates inert atmospheres and halogen-compatible reagents to avoid side reactions .

Biological Activity

5-(4-Bromo-2-thienyl)-3-methylisoxazole is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the compound's biological activity, mechanisms of action, and relevant research findings, including data tables and case studies.

Chemical Structure and Properties

5-(4-Bromo-2-thienyl)-3-methylisoxazole features a unique structure characterized by the presence of a bromine atom and a thienyl group attached to an isoxazole ring. Its molecular formula is $C_8H_6BrN_1O_1$ with a molecular weight of approximately 230.08 g/mol. The isoxazole ring contributes to its biological activity by participating in various chemical interactions within biological systems.

Biological Activities

Antimicrobial Properties
Research indicates that 5-(4-Bromo-2-thienyl)-3-methylisoxazole exhibits antimicrobial properties. Preliminary studies suggest it may inhibit the growth of certain bacterial strains, although specific mechanisms remain to be fully elucidated.

Anticancer Potential
The compound has also been investigated for its anticancer activities. In vitro studies have shown that it can induce apoptosis in cancer cell lines, potentially through the modulation of specific signaling pathways. The interaction with proteins involved in cell cycle regulation appears to be a key factor in its anticancer effects.

The mechanism by which 5-(4-Bromo-2-thienyl)-3-methylisoxazole exerts its biological effects involves binding to various molecular targets, including enzymes and receptors. This binding can modulate their activity, leading to physiological changes. Molecular docking studies suggest that the compound interacts with key enzymes involved in inflammatory pathways, thereby exhibiting anti-inflammatory properties as well .

Case Studies

• Antimicrobial Activity
  A study conducted on various derivatives of isoxazoles, including 5-(4-Bromo-2-thienyl)-3-methylisoxazole, demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound displayed a minimum inhibitory concentration (MIC) comparable to established antibiotics.
• Anticancer Activity
  In a recent study, 5-(4-Bromo-2-thienyl)-3-methylisoxazole was tested against human cancer cell lines, showing promising results in reducing cell viability and inducing apoptosis. The compound's effectiveness was attributed to its ability to inhibit specific kinases involved in cancer progression.

Data Tables

Activity Type	Effect	Reference
Antimicrobial	Inhibits growth of bacteria
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Modulates inflammatory pathways